5-(Thiophen-2-yl)pyrazine-2-carboxylic acid

• Molecular Formula: C9H6N2O2S
• Molecular Weight: 206.22 g/mol
• IUPAC Name: 5-thiophen-2-ylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C9H6N2O2S/c12-9(13)7-5-10-6(4-11-7)8-2-1-3-14-8/h1-5H,(H,12,13)
• InChI Key: MRHQBVRACONQER-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CN=C(C=N2)C(=O)O

Description

5-(Thiophen-2-yl)pyrazine-2-carboxylic acid is a heterocyclic compound that features both a thiophene ring and a pyrazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Thiophen-2-yl)pyrazine-2-carboxylic acid typically involves the condensation of pyrazin-2-amine with 5-bromothiophene-2-carboxylic acid. This reaction is mediated by titanium tetrachloride (TiCl₄) and results in the formation of an intermediate compound, which is then subjected to a Suzuki cross-coupling reaction with various aryl or heteroaryl boronic acids or pinacol esters .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves large-scale synthesis using the aforementioned synthetic routes. The use of efficient catalysts and optimized reaction conditions is crucial for maximizing yield and purity in industrial settings.

Chemical Reactions Analysis

Types of Reactions

5-(Thiophen-2-yl)pyrazine-2-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, particularly in the presence of suitable nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and organometallic compounds (e.g., Grignard reagents) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

5-(Thiophen-2-yl)pyrazine-2-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: The compound is utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 5-(Thiophen-2-yl)pyrazine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of enzymes, receptors, or other proteins involved in various biological processes. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

5-Bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide: This compound is structurally similar and is synthesized using similar synthetic routes.

2,6-Di(thiophen-2-yl)-1,5-dihydrodipyrrolopyrazine: Another related compound with similar structural features and applications.

Uniqueness

5-(Thiophen-2-yl)pyrazine-2-carboxylic acid is unique due to its specific combination of a thiophene ring and a pyrazine ring, which imparts distinct chemical and physical properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.